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Compound of Interest

Compound Name: cis-Verbenol

Cat. No.: B083679

An In-depth Technical Guide to cis-Verbenol

This technical guide provides a comprehensive overview of cis-verbenol, a bicyclic
monoterpenoid alcohol. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, biological activities, and
relevant experimental protocols.

Chemical and Physical Properties

cis-Verbenol is a naturally occurring compound found in various plants, including the essential
oils of spearmint and juniper berries.[1] It exists as different sterecisomers, each with a unique
CAS number. The general molecular formula for cis-verbenol is C10H160.[2][3][4][5]

Table 1: Chemical Identifiers for cis-Verbenol and its Stereoisomers

Molecular Weight (

Isomer/Mixture CAS Number Molecular Formula
g/mol )
cis-Verbenol
-~ 473-67-6 C10H160 152.23
(unspecified)
(S)-cis-Verbenol 18881-04-4 C10H160 152.23[4][5][6][7]
(+)-cis-Verbenol 13040-03-4 C10H160 152.2334[3][8]
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Table 2: Physical Properties of (S)-cis-Verbenol

Property Value

Physical Form White to pale yellow crystals[6]
Melting Point 62-65 °C[4][7]

Odor Fresh pine, ozone[1]

Biological Activity and Therapeutic Potential

cis-Verbenol has demonstrated a range of biological activities, making it a compound of
interest for therapeutic applications. Its primary activities include anti-inflammatory, anti-
ischemic, and neuroprotective effects.

Anti-inflammatory and Anti-ischemic Activity

(S)-cis-verbenol has been shown to possess potent anti-inflammatory and anti-ischemic
properties.[6] Studies indicate that it can reduce cerebral ischemic injury and prevent neuronal
cell death caused by oxygen-glucose deprivation.[5][6][7] The mechanism of action is linked to
its ability to reduce the expression of pro-inflammatory cytokines and decrease levels of
reactive oxygen species (ROS).[5][6]

Neuroprotective Effects

The neuroprotective potential of cis-verbenol is associated with its antioxidant and anti-
inflammatory actions.[6] By mitigating oxidative stress and inflammation in the brain, cis-
verbenol may offer therapeutic benefits for neurodegenerative diseases.[9][10][11][12]

Insect Pheromone

In addition to its therapeutic potential, cis-verbenol is a well-known insect pheromone.[2] It
plays a role in the chemical communication of several bark beetle species, such as those of the
genus Ips.[13][14]

Experimental Protocols
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This section details methodologies for key experiments related to the synthesis, analysis, and
biological evaluation of cis-verbenol.

Synthesis of cis-Verbenol

A common method for the synthesis of cis-verbenol involves the reduction of verbenone.[15]

Protocol: Reduction of Verbenone to cis-Verbenol[15]

Reactants: Verbenone, sodium borohydride, and a cerium salt (e.g., cerium nitrate).
e Solvent: A hydroxyl-containing solvent such as aqueous ethanol or isopropanol.

o Molar Ratio: The molar ratio of verbenone:sodium borohydride:cerium salt is typically 1:(0.5-
1.5):(0.1-1.0).

o Temperature: The reaction is carried out at a temperature below 0°C to enhance the
selectivity for cis-verbenol.

e Procedure:
o Dissolve verbenone in the chosen solvent.
o Cool the solution to below 0°C.

o Add a solution of sodium borohydride and the cerium salt to the verbenone solution while
maintaining the low temperature.

o Monitor the reaction progress using a suitable analytical technique (e.qg., thin-layer
chromatography).

o Upon completion, quench the reaction and extract the product.

o Purify the crude product, for example, by recrystallization from hexane, to obtain pure cis-
verbenol.

Analysis of cis-Verbenol by Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a standard technique for the identification and quantification of cis-verbenol in
various matrices, including essential oils and biological samples.[16][17][18][19][20][21]

General GC-MS Protocol[17][18]

o Sample Preparation: Dissolve the sample containing cis-verbenol in a suitable solvent (e.qg.,
hexane).

e GC Column: Use a capillary column suitable for terpene analysis, such as a DB-5 or HP-
5MS.

o Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.
e Injection: Inject the sample into the GC system in split or splitless mode.

» Oven Temperature Program: A typical temperature program starts at a low temperature (e.g.,
60°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 240°C) to
separate the components of the sample.

o Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode.

o Data Analysis: Identify cis-verbenol by comparing its retention time and mass spectrum with
that of a known standard and by searching mass spectral libraries.

Cytotoxicity Assay

To evaluate the potential toxicity of cis-verbenol on cells, a cytotoxicity assay can be
performed.[22][23][24][25]

General Cytotoxicity Assay Protocol[22][23]

o Cell Culture: Plate cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

o Compound Treatment: Prepare serial dilutions of cis-verbenol in the cell culture medium.
Remove the old medium from the cells and add the medium containing different
concentrations of cis-verbenol. Include a vehicle control (medium with the solvent used to
dissolve cis-verbenol) and a positive control for cytotoxicity.
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 Incubation: Incubate the cells with the compound for a specific period (e.g., 24, 48, or 72

hours).

o Assay: Perform a cytotoxicity assay, such as an MTT, LDH, or CellTiter-Glo® assay,
according to the manufacturer's instructions. These assays measure cell viability, membrane

integrity, or metabolic activity, respectively.

o Data Analysis: Measure the signal (e.g., absorbance or luminescence) using a plate reader.
Calculate the percentage of cell viability for each concentration of cis-verbenol relative to

the vehicle control.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action for cis-verbenol's anti-
inflammatory and neuroprotective effects, as well as a typical experimental workflow.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b083679?utm_src=pdf-body
https://www.benchchem.com/product/b083679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Proposed Anti-inflammatory and Neuroprotective Mechanism of cis-Verbenol
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Experimental Workflow for GC-MS Analysis of cis-Verbenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b083679?utm_src=pdf-body-img
https://www.benchchem.com/product/b083679?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. CIS-VERBENOL | 473-67-6 [chemicalbook.com]

2. medchemexpress.com [medchemexpress.com]

3. cis-Resveratrol produces anti-inflammatory effects by inhibiting canonical and non-
canonical inflammasomes in macrophages - PubMed [pubmed.ncbi.nim.nih.gov]

o 4. (S)-Inz\-SHEEM&EZ 95% | Sigma-Aldrich [sigmaaldrich.com]
o 5. researchgate.net [researchgate.net]

e 6. Anti-ischemic and anti-inflammatory activity of (S)-cis-verbenol - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 7. tandfonline.com [tandfonline.com]

¢ 8. (+)-cis-Verbenol [webbook.nist.gov]

¢ 9. Neuroprotective potential of phytochemicals - PMC [pmc.ncbi.nim.nih.gov]
¢ 10. mdpi.com [mdpi.com]

e 11. Neuroprotective effects of synthetic borneol and natural borneol based on the
neurovascular unit against cerebral ischaemic injury - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. mdpi.com [mdpi.com]

o 13. Role of ipsdienol, ipsenol, and cis-verbenol in chemical ecology of Ips avulsus, Ips
calligraphus, and Ips grandicollis (Coleoptera: Curculionidae: Scolytinae) - PubMed
[pubmed.ncbi.nim.nih.gov]

e 14. Selective production of cis- and trans-verbenol from (-)-and (+)-alpha by a bark beetle -
PubMed [pubmed.ncbi.nim.nih.gov]

e 15. RU2189967C1 - Method of synthesis of cis-verbenol - Google Patents
[patents.google.com]

e 16. cis-Verbenol | 473-67-6 | FV164125 | Biosynth [biosynth.com]
e 17. jmaterenvironsci.com [jmaterenvironsci.com]

o 18. Development and Validation of a GC/MS Method for Simultaneous Determination of 7
Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC
[pmc.ncbi.nlm.nih.gov]

e 19. Human Metabolome Database: Predicted GC-MS Spectrum - Verbenol GC-MS (1 TMS) -
70eV, Positive (HMDB0036129) [hmdb.ca]

o 20. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7158812.htm
https://www.medchemexpress.com/cis-verbenol.html
https://pubmed.ncbi.nlm.nih.gov/24149798/
https://pubmed.ncbi.nlm.nih.gov/24149798/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/247065
https://www.researchgate.net/publication/41847747_Anti-ischemic_and_anti-inflammatory_activity_of_S-cis-verbenol
https://pubmed.ncbi.nlm.nih.gov/20214504/
https://pubmed.ncbi.nlm.nih.gov/20214504/
https://www.tandfonline.com/doi/abs/10.3109/10715761003667562
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13040034
https://pmc.ncbi.nlm.nih.gov/articles/PMC3459459/
https://www.mdpi.com/2039-4713/14/1/14
https://pubmed.ncbi.nlm.nih.gov/34888686/
https://pubmed.ncbi.nlm.nih.gov/34888686/
https://www.mdpi.com/2072-6643/16/24/4368
https://pubmed.ncbi.nlm.nih.gov/22812131/
https://pubmed.ncbi.nlm.nih.gov/22812131/
https://pubmed.ncbi.nlm.nih.gov/22812131/
https://pubmed.ncbi.nlm.nih.gov/1246609/
https://pubmed.ncbi.nlm.nih.gov/1246609/
https://patents.google.com/patent/RU2189967C1/en
https://patents.google.com/patent/RU2189967C1/en
https://www.biosynth.com/p/FV164125/473-67-6-cis-verbenol
https://www.jmaterenvironsci.com/Document/vol6/vol6_N11/364-JMES-1622-2015-Dahmane.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6447878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6447878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6447878/
https://hmdb.ca/spectra/c_ms/44740
https://hmdb.ca/spectra/c_ms/44740
https://www.researchgate.net/publication/386992878_Development_and_Validation_of_a_GC-MSMS_Method_for_the_Simultaneous_Quantification_of_Selected_Compounds_in_Essential_Oils
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 21. agilent.com [agilent.com]
e 22. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

o 23. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual -
NCBI Bookshelf [nchi.nlm.nih.gov]

e 24. Cytotoxicity Assay Protocol [protocols.io]
e 25. promega.com [promega.com]

 To cite this document: BenchChem. [cis-Verbenol CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083679#cis-verbenol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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